1-[(2-bromo-4,6-dichlorophenoxy)acetyl]-4-methylpiperazine

• IUPAC Name: 2-(2-bromo-4,6-dichlorophenoxy)-1-(4-methylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C13H15BrCl2N2O2/c1-17-2-4-18(5-3-17)12(19)8-20-13-10(14)6-9(15)7-11(13)16/h6-7H,2-5,8H2,1H3
• InChI Key: JOVUWVDGYSGLON-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)COC2=C(C=C(C=C2Br)Cl)Cl
• Molecular Formula: C13H15BrCl2N2O2
• Molecular Weight: 382.1 g/mol

Description

1-[(2-bromo-4,6-dichlorophenoxy)acetyl]-4-methylpiperazine is a chemical compound that has been synthesized for scientific research purposes. It has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-[(2-bromo-4,6-dichlorophenoxy)acetyl]-4-methylpiperazine is not fully understood. However, it is believed to work by inhibiting the activity of enzymes that are involved in the growth and proliferation of cancer cells. It may also work by modulating the activity of neurotransmitters in the brain, which could be beneficial for neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated its activity against cancer cells, as well as its antibacterial and antifungal properties. In vivo studies have shown that it may have potential as a therapeutic agent for neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(2-bromo-4,6-dichlorophenoxy)acetyl]-4-methylpiperazine in lab experiments is that it has shown promising results in vitro and in vivo studies. It has also been synthesized in high yields and purity, which makes it a reliable compound for research purposes. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 1-[(2-bromo-4,6-dichlorophenoxy)acetyl]-4-methylpiperazine. One direction is to further investigate its activity against cancer cells and its potential as a therapeutic agent for cancer. Another direction is to explore its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease. Additionally, more research is needed to fully understand its mechanism of action and optimize its use in lab experiments.

Scientific Research Applications

1-[(2-bromo-4,6-dichlorophenoxy)acetyl]-4-methylpiperazine has been used in scientific research for its potential applications in medicinal chemistry. It has been studied for its activity against cancer cells, as well as its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease. The compound has also been studied for its antibacterial and antifungal properties.